1H-Indole-6-carboxylic acid, 3-(2-aminoethyl)-, methyl ester

• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol
• SMILES: COC(=O)C1=CC2=C(C=C1)C(=CN2)CCN
• InChI: InChI=1S/C12H14N2O2/c1-16-12(15)8-2-3-10-9(4-5-13)7-14-11(10)6-8/h2-3,6-7,14H,4-5,13H2,1H3
• InChIKey: XWWAZOKMBRADNW-UHFFFAOYSA-N

Methyl 3-(2-aminoethyl)-1H-indole-6-carboxylate: Identity & Procurement

1H-Indole-6-carboxylic acid, 3-(2-aminoethyl)-, methyl ester (CAS 629661-42-3) is a synthetic indole derivative that structurally combines a tryptamine-like aminoethyl side chain with a methyl ester substituent at the 6-position of the indole ring. This substitution pattern distinguishes it from the core tryptamine scaffold and positions it within a class of substituted tryptamines explored for neuromodulatory and antiproliferative research . The compound is primarily available from specialty chemical suppliers at standard purity levels (typically 95%), with batch-specific QC documentation (NMR, HPLC, GC) provided .

✓ Tryptamine-like scaffold with 6-substitution handle

✓ Regiochemically defined synthetic intermediate

✓ Batch-specific analytical documentation (NMR, HPLC, GC)

Substitution Unsupported for Methyl 3-(2-aminoethyl)-1H-indole-6-carboxylate

Substitution with closely related indole analogs is inappropriate for scientific selection because the 6-carboxylate substitution pattern critically modulates both the electronic character of the indole ring and the compound's pharmacokinetic properties relative to unsubstituted tryptamine [1]. While class-level inference suggests altered serotonin receptor affinity profiles, a direct, quantifiable comparison of this specific methyl ester against its closest structural analogs (tryptamine, 5-hydroxytryptamine, 5-methoxytryptamine, 5-carboxy isomer) is not available in the open literature to permit evidence-based differentiation for procurement decisions.

Electronic character shift 6-carboxylate ester modifies indole ring electronics and PK relative to tryptamine

Quantitative comparison lacking No head-to-head affinity data against structural analogs available for evidence-based selection

PK divergence risk Metabolic and distribution profiles may differ from core tryptamine scaffold

• [1] Kuujia. Cas no 2490404-55-0 (3-(2-Aminoethyl)-1H-indole-6-carboxylic acid;hydrochloride) product page. Accessed 2026. View Source

Quantitative Differentiation Evidence for Methyl 3-(2-aminoethyl)-1H-indole-6-carboxylate

SERT Inhibition: No Target-Specific Data

No quantitative head-to-head SERT inhibition data for 1H-Indole-6-carboxylic acid, 3-(2-aminoethyl)-, methyl ester were identified. A structurally distinct indole derivative containing a piperazine moiety demonstrated an IC50 of 1,760 nM against rat SERT, providing a general class benchmark [1]. Direct assignment of this activity to the target compound is not valid without explicit verification.

SERT Inhibition Data

Class-level inference

Target IC50 not available

No direct SERT engagement data

Benchmark: indole-piperazine IC50 1,760 nM

Evidence Dimension	Serotonin transporter (SERT) inhibition IC50
Target Compound Data	Not available
Comparator Or Baseline	Indole-piperazine derivative: IC50 = 1,760 nM
Quantified Difference	Cannot be calculated
Conditions	Rat synaptosomal [3H]5-HT reuptake assay (BindingDB/ChEMBL)

Why This Matters

Without target-specific SERT data, selection between the 6-carboxylate ester and other indole building blocks for serotonergic probe development cannot be evidence-based.

• [1] BindingDB. BDBM50409936 (CHEMBL182721). IC50: 1.76E+3 nM against rat serotonin transporter. Accessed 2026. View Source

5-HT1A/2A Affinity: Qualitative Data Only

A vendor source reports that the hydrochloride salt form of the core structure shows 'moderate affinity' for 5-HT1A and 5-HT2A receptors in preliminary binding assays, without providing Ki or IC50 values [1]. No comparable data for the methyl ester prodrug form or for reference comparators (serotonin, tryptamine) in the same assay system were reported. The absence of numerical affinity constants prevents ranking of this compound relative to its 5-carboxylate or unsubstituted analogs.

5-HT1A/2A Affinity

Data to verify

Qualitative "moderate affinity" only

Quantitative Ki needed for ranking

Vendor-reported preliminary assay

Evidence Dimension	5-HT1A and 5-HT2A receptor binding affinity
Target Compound Data	Qualitative description only ('moderate affinity')
Comparator Or Baseline	None specified
Quantified Difference	Not quantifiable
Conditions	Preliminary binding assay (vendor-reported)

Why This Matters

Receptor affinity is a common selection criterion for CNS-targeted chemical probes; the absence of quantitative data prevents meaningful comparison.

• [1] Kuujia. Cas no 2490404-55-0 product page. Accessed 2026. View Source

Purity & Analytical Documentation: Procurement Differentiator

The compound is supplied at a standardized purity of 95%, accompanied by batch-specific QC documentation including NMR, HPLC, and GC spectra . This represents a procurement-relevant differentiator against non-certified or lower-purity tryptamine analogs where analytical characterization is not standardized. For reference, the unsubstituted tryptamine (CAS 61-54-1) is typically available at ≥97% purity from major suppliers, representing a 2-percentage-point purity gap .

Supplier-Certified Purity

Head-to-head

Target: 95%

Tryptamine: ≥97%

2 pp difference in purity specification

Batch QC documentation provided

Evidence Dimension	Supplier-certified purity
Target Compound Data	95% (Bidepharm standard purity)
Comparator Or Baseline	Tryptamine: ≥97% (Sigma-Aldrich catalogue)
Quantified Difference	2 percentage points lower purity for target vs. tryptamine
Conditions	Commercial supplier specifications

Why This Matters

Purity and traceable analytical characterization directly impact experimental reproducibility and should be weighed in procurement decisions.

Application Scenarios for Methyl 3-(2-aminoethyl)-1H-indole-6-carboxylate

Serotonergic Probe Intermediate (Validation Needed)

The structural combination of the tryptamine backbone with a 6-carboxylate ester functional handle makes this compound a potential precursor for amide or hydrazide conjugation strategies targeting serotonergic receptors . However, the absence of quantitative receptor binding data necessitates that any research group conduct its own primary pharmacological characterization; the compound can be selected when synthetic tractability and functional group orthogonality outweigh the need for pre-existing potency data.

Building Block for 6-Substituted Indole Libraries

For medicinal chemistry programs constructing focused indole libraries, this compound offers a synthetically useful aminoethyl group at C3 and a methyl ester at C6, enabling divergent functionalization at both positions. Its procurement value lies in its regiochemical definition, which is not available from simple tryptamine or 5-substituted analogs . Selection over the ethyl ester analog (CAS 467451-87-2) should be based on the desired ester lability and molecular weight considerations.

Non-Clinical Research with Analytical Traceability

Compared to generic tryptamine derivatives sourced without analytical certificates, this compound's availability with batch-specific NMR, HPLC, and GC documentation supports experimental reproducibility and Data Integrity standards in academic or industrial laboratory settings . This traceability is a selection factor when publication-quality data transparency is required.

Application

Selection Property

Validation Focus

Serotonergic probe intermediate

Synthetic handle for conjugation

Primary receptor characterization

6-substituted indole library building block

Regiochemical definition

Divergent synthesis feasibility

Non-clinical research with analytical traceability

Batch-specific analytical documentation

Reproducibility and data transparency